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Enzymatic Synthesis of Lactamide

The most detailed experimental data comes from a study that used immobilized cells of Rhodococcus
pyridinivorans NIT-36, which contains the enzyme nitrile hydratase (NHase), to synthesize lactamide from

lactonitrile [1].

The key details of the methodology and results are summarized in the table below:

Aspect Protocol & Results [1]

Biocatalyst Whole cells of R. pyridinivorans NIT-36 immobilized on activated chitosan.

Immobilization  Partial entrapment via suspension cross-linking with N, N'-Methylene bis-acrylamide.

| Key Findings | - Catalytic productivity: 8.33 g of lactamide per gram of dry cell weight per hour.

¢ Volumetric productivity: 20 g/L.

e Operational stability: Retained 80% initial activity after 30 days of storage at 4°C.

e Thermostability: Immobilized cells showed superior temperature tolerance compared to free cells,
retaining activity between 45°C and 50°C. | | Reaction Design | A fed-batch reaction system was
used, with the immobilized cells maintaining 100% of their initial enzymatic activity for five
consecutive reaction cycles. |
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The following diagram illustrates the experimental workflow for this enzymatic synthesis:
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Information on Chemical Synthesis

The search results do not provide specific protocols or yield data for the chemical synthesis of lactamide.

While one source mentions that lactamide can be a precursor in chemical synthesis, it does not offer a direct

comparison point for efficiency [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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